Cas no 2168616-01-9 (2-(3-formamidothian-3-yl)acetic acid)

• Product Name: 2-(3-formamidothian-3-yl)acetic acid
• CAS No: 2168616-01-9
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 6389496
• PubChem ID: 165508984
• Update Time: 2025-06-03

2-(3-formamidothian-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-formamidothian-3-yl)acetic acid
• EN300-1284363
• 2168616-01-9

• Inchi： 1S/C8H13NO3S/c10-6-9-8(4-7(11)12)2-1-3-13-5-8/h6H,1-5H2,(H,9,10)(H,11,12)
• InChI Key： CGRHDJCVGNXVDA-UHFFFAOYSA-N
• SMILES： S1CCCC(CC(=O)O)(C1)NC=O

Computed Properties

• Exact Mass: 203.06161445g/mol
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91.7Ų

Additional information on 2-(3-formamidothian-3-yl)acetic acid

Recent Advances in the Study of 2-(3-Formamidothian-3-yl)acetic Acid (CAS: 2168616-01-9)

2-(3-Formamidothian-3-yl)acetic acid (CAS: 2168616-01-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiane scaffold and formamide functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of 2-(3-formamidothian-3-yl)acetic acid has been optimized to improve yield and purity, with recent reports highlighting the use of novel catalytic systems and green chemistry approaches. These advancements have facilitated the production of this compound on a larger scale, enabling more extensive biological testing. Structural modifications, such as the introduction of different substituents on the thiane ring, have been explored to enhance its pharmacological properties.

In terms of biological activity, 2-(3-formamidothian-3-yl)acetic acid has demonstrated notable anti-inflammatory and antimicrobial properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria has been documented, with mechanisms involving disruption of bacterial cell membranes and inhibition of essential enzymes.

Recent preclinical studies have further investigated the pharmacokinetics and toxicity profile of 2-(3-formamidothian-3-yl)acetic acid. These studies have revealed favorable absorption and distribution characteristics, along with a manageable toxicity profile, supporting its potential for further development. However, challenges such as metabolic stability and bioavailability remain to be addressed in future research.

In conclusion, 2-(3-formamidothian-3-yl)acetic acid represents a promising candidate for therapeutic development, with ongoing research aimed at optimizing its properties and expanding its applications. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives with enhanced efficacy and safety profiles.